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Compound of Interest

Compound Name:
6-Bromo-2-(chloromethyl)-3-

fluoropyridine

Cat. No.: B15328738

Get Quote

Executive Summary & Application Scope
6-Bromo-2-substituted pyridines are critical bifunctional scaffolds in medicinal chemistry. The

bromine atom at position 6 serves as a halogen bond donor or a site for cross-coupling (e.g.,

Suzuki-Miyaura), while the substituent at position 2 (hydrazinyl, formyl, amino) dictates the

hydrogen bonding landscape.

This guide compares the solid-state architectures of three key derivatives. Understanding these

structures allows researchers to:

Predict Ligand Binding: Observe how the 6-Br atom interacts with nucleophiles (halogen

bonding).

Optimize Solubility: Correlate crystal packing density with dissolution rates.

Control Polymorphism: Identify stable conformers (e.g., syn vs. trans isomers in aldehydes).
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The following data aggregates single-crystal X-ray diffraction (SC-XRD) results. Note the

distinct packing motifs driven by the 2-substituent.

Table 1: Crystallographic Parameters Comparison

Parameter
6-Bromo-2-

hydrazinylpyridine

6-Bromopyridine-2-

carbaldehyde

2-Amino-6-

bromopyridinium

(Salt)*

Formula C₅H₆BrN₃ C₆H₄BrNO
C₅H₆BrN₂⁺ ·

C₇HF₄O₂⁻

Space Group
P2₁2₁2₁

(Orthorhombic)
P2₁/a (Monoclinic)

P (Triclinic) or

related**

Z (Molecules/Cell) 8 (Z' = 2) 4 2

Key Interaction

Halogen Bond (Br[1]

[2][3][4]···Br) & H-

Bond

Weak Contacts (C-

H···O, Br···Br)

Charge-Assisted H-

Bond (R²₂(8))

Conformation
Non-planar

(Hydrazine twist)
Planar (trans-rotamer)

Planar (Pyridinium

ring)

Ref. Code/Source IUCrData 2023 [1] Molecules 2023 [2] IUCrData 2019 [3]

*Data refers to the 2,3,5,6-tetrafluorobenzoate salt, revealing the protonated cation structure.

**Salt co-crystals often adopt lower symmetry due to hetero-pairing.

Deep Dive: Structural Drivers
A. The Halogen Bond (6-Bromo-2-hydrazinylpyridine)
This structure is remarkable for its Z' = 2 motif, meaning the asymmetric unit contains two

conformationally distinct molecules.

Mechanism: The crystal is stabilized by a short Br[1]···Br contact (3.63 Å).[4] This is a Type I

halogen bond, crucial for stabilizing the lattice.

H-Bonding: The hydrazine group acts as a multi-donor, forming bifurcated N-H···N bonds.[1]

[5]
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Relevance: In drug design, this mimics how the bromine atom can anchor the scaffold in a

protein pocket via halogen bonding to backbone carbonyls.

B. Conformational Locking (6-Bromopyridine-2-carbaldehyde)
The aldehyde derivative crystallizes exclusively in the trans-conformation (oxygen anti to the

ring nitrogen).

Causality: This preference is driven by dipolar repulsion between the pyridine nitrogen lone

pair and the carbonyl oxygen lone pair in the cis form.

Packing: The molecules stack in columns with alternating orientations, mediated by weak C-

H···O and C-H···Br interactions rather than strong H-bonds.

Experimental Protocols
To ensure reproducibility, the following protocols outline the generation of X-ray quality crystals.

Workflow Visualization
The following diagram illustrates the critical path from synthesis to structural solution.
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Crystallization
(Slow Evaporation)

 Solvent Selection SC-XRD Data Collection
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 Quality Check Structure Solution
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 Diffraction Pattern

Click to download full resolution via product page

Caption: Logical workflow for isolating single crystals of 6-bromo-2-substituted pyridines.

Detailed Methodology
Protocol A: Crystallization of 6-Bromo-2-hydrazinylpyridine

Synthesis: React 2,6-dibromopyridine (8.0 g) with hydrazine hydrate (15 mL) in 1-propanol (2

mL) at 80°C for 12 h.

Isolation: Cool mixture to 4°C. The distinct phases will homogenize and deposit pale-yellow

needles.
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Crystal Growth: If initial needles are too small, dissolve 50 mg in minimal hot ethanol and

allow slow evaporation at room temperature over 48 hours.

Validation: Check melting point (distinct from starting material) before mounting.

Protocol B: Crystallization of 6-Bromopyridine-2-carbaldehyde
Source: Commercial 97% purity or synthesized via lithiation/formylation of 2,6-

dibromopyridine.

Solvent System: Dichloromethane/Hexane (1:1).

Technique: Vapor diffusion. Place a concentrated DCM solution in an inner vial; place this

vial in a larger jar containing hexane. Seal and leave undisturbed for 3-5 days.

Observation: Look for block-like crystals suitable for determining the trans-conformer

geometry.

Interaction Networks & Performance
Understanding the intermolecular forces in these crystals predicts their behavior in biological

systems.

Interaction Map
The diagram below compares the dominant stabilizing forces in the Hydrazine vs. Aldehyde

derivatives.
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Caption: Comparison of dominant supramolecular synthons in the solid state.

Performance Implications for Drug Discovery
Halogen Bonding Potential: The 3.63 Å Br···Br distance in the hydrazine derivative confirms

that the 6-position bromine is sufficiently electron-deficient (sigma-hole) to engage in halogen

bonding. This is a exploitable feature for increasing potency against targets with carbonyl-

rich pockets (e.g., kinases).

Solubility Profile: The hydrazine derivative forms a tight 3D H-bond network, leading to

higher lattice energy and potentially lower solubility compared to the aldehyde, which relies

on weaker dispersive forces.

Stability: The aldehyde's preference for the trans conformation in the solid state suggests

that in solution, an energy penalty must be paid to rotate it to the cis form (often required for

chelation to metals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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